3-Azetidin-3-yl-1-methyl-1H-pyrazolo[3,4-b]pyridinetetra(trifluoroacetic acid salt)

• IUPAC Name: 3-(azetidin-3-yl)-1-methylpyrazolo[3,4-b]pyridine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C10H12N4.4C2HF3O2/c1-14-10-8(3-2-4-12-10)9(13-14)7-5-11-6-7;4*3-2(4,5)1(6)7/h2-4,7,11H,5-6H2,1H3;4*(H,6,7)
• InChI Key: OSTUYTXBEDOEIJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)C(=N1)C3CNC3.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C18H16F12N4O8
• Molecular Weight: 644.3 g/mol

Description

“3-Azetidin-3-yl-1-methyl-1H-pyrazolo[3,4-b]pyridinetetra(trifluoroacetic acid salt)” is a chemical compound. It’s a derivative of pyrazolo[3,4-b]pyridine, a nitrogen-containing heterocycle.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives has been reported in the literature. The process involves scaffold hopping and computer-aided drug design. The synthesis of similar compounds has been carried out using a sequential opening/closing cascade reaction.

Molecular Structure Analysis

The molecular formula of the compound is C18H16F12N4O8. The molecular weight is 644.3224784.

Chemical Reactions Analysis

The compound is part of a class of compounds that have been synthesized for their potential as TRK inhibitors. The molecular docking study was used to evaluate the binding mode between the compound and TRKA.

Physical And Chemical Properties Analysis

The compound is a powder. It has a CAS Number of 1361112-00-6.

Scientific Research Applications

Pharmaceutical Research and Drug Development

. This structural resemblance allows these compounds to interact with various biological targets, making them valuable in the development of new therapeutic agents. The compound’s potential applications include:

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Chemical Synthesis

This compound serves as a versatile intermediate in chemical synthesis. .

Mechanism of Action

The compound is a derivative of pyrazolo[3,4-b]pyridine, which has been evaluated for activity and access to pharmaceutical products. These compounds have been applied with selective antibacterial, antiviral, antifungal, and antitumor activity.

Safety and Hazards

The compound has hazard statements H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

The compound and its derivatives have potential for further exploration. They have been evaluated for their potential as TRK inhibitors, which are important for the treatment of cancers.